2-[(2-Amino-4,5-dichlorophenyl)amino]ethanol

• Molecular Formula: C8H10Cl2N2O
• Molecular Weight: 221.08 g/mol
• IUPAC Name: 2-(2-amino-4,5-dichloroanilino)ethanol
• InChI: InChI=1S/C8H10Cl2N2O/c9-5-3-7(11)8(4-6(5)10)12-1-2-13/h3-4,12-13H,1-2,11H2
• InChI Key: KPBOTSBPFJZTHS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)Cl)NCCO)N

Description

2-[(2-Amino-4,5-dichlorophenyl)amino]ethanol is a useful research compound. Its molecular formula is C8H10Cl2N2O and its molecular weight is 221.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 2 parts of a solution of 2 parts of thiophene in 40 parts of ethanol are added 71 parts of 2-[(4,5-dichloro-2-nitrophenyl)-amino]-ethanol and 400 parts of methanol. The whole is hydrogenated at normal pressure and at room temperature with 2 parts of platinum-on-charcoal catalyst 5%. After the calculated amount of hydrogen is taken up, the catalyst is filtered off and the filtrate is evaporated. The residue is taken up in methylbenzene and the latter is evaporated again. The solid residue is stirred in 2,2' -oxybispropane. The product is filtered off and dried, yielding 50 parts (81%) of 2-[(2-amino-4,5-dichlorophenyl)amino]ethanol; mp. 120° C.

Synthesis routes and methods II

Procedure details